(E)-2-cyano-3-(3-ethoxyphenyl)-N-(2-methylcyclohexyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(3-ethoxyphenyl)-N-(2-methylcyclohexyl)prop-2-enamide
• InChI: InChI=1S/C19H24N2O2/c1-3-23-17-9-6-8-15(12-17)11-16(13-20)19(22)21-18-10-5-4-7-14(18)2/h6,8-9,11-12,14,18H,3-5,7,10H2,1-2H3,(H,21,22)/b16-11+
• InChI Key: QQXFAIMPCYXKBE-LFIBNONCSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C=C(C#N)C(=O)NC2CCCCC2C
• Isomeric SMILES: CCOC1=CC=CC(=C1)/C=C(\C#N)/C(=O)NC2CCCCC2C
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

(E)-2-cyano-3-(3-ethoxyphenyl)-N-(2-methylcyclohexyl)prop-2-enamide, also known as CEP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. In

Scientific Research Applications

Hydrogen Bonding and Molecular Structure

One study analyzed the hydrogen bonding in anticonvulsant enaminones, showcasing the importance of molecular structure in determining the physical properties of these compounds. The analysis revealed distinct conformations and hydrogen bonding patterns that contribute to their pharmacological activities (Kubicki, Bassyouni, & Codding, 2000).

Catalysis and Chemical Synthesis

Research on Pd@carbon nitride catalysts demonstrated their efficacy in the selective hydrogenation of phenol derivatives to cyclohexanone under mild conditions. This study underscores the catalyst's potential in industrial applications, particularly in the manufacture of polyamides (Wang et al., 2011).

Analytical Chemistry

Another study focused on the analytical profiles of psychoactive compounds, offering insights into the characterization and determination of these substances in biological matrices. This research highlights the application of analytical techniques in the forensic and toxicological analysis of novel psychoactive substances (De Paoli et al., 2013).

Enantioselective Synthesis

The enantioselective rhodium-catalyzed hydrogenation of N-formyl dehydroamino esters, utilizing monodentate phosphoramidites, achieved high enantioselectivities. This study contributes to the field of asymmetric synthesis, offering a method for producing enantiomerically enriched compounds (Panella et al., 2006).

Molecular Interactions and Crystal Packing

Research on ethyl (2Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates revealed unique N⋯π and O⋯π interactions in crystal packing. This study provides valuable insights into the influence of non-covalent interactions on the structural arrangement of molecules in solid states (Zhang, Wu, & Zhang, 2011).

Novel Antimicrobial Compounds

The design and synthesis of novel antimicrobial acyclic and heterocyclic dyes based on 2-N-Acylamino-4,5,6,7-tetrahydro-benzo[b]thiophene systems highlighted the potential of these compounds in textile finishing and their significant antimicrobial activity against various organisms (Shams et al., 2011).